Cas no 2025538-51-4 (tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate
• CAS No: 2025538-51-4
• MF: C₁₃H₁₉ClN₂O₂
• MW: 270.755162477493
• CID: 6054203
• PubChem ID: 165705579
• Update Time: 2025-09-23

tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate
• Carbamic acid, N-[4-(1-aminoethyl)-2-chlorophenyl]-, 1,1-dimethylethyl ester
• EN300-1900215
• 2025538-51-4
• tert-butyl N-[4-(1-aminoethyl)-2-chlorophenyl]carbamate

• Inchi： 1S/C13H19ClN2O2/c1-8(15)9-5-6-11(10(14)7-9)16-12(17)18-13(2,3)4/h5-8H,15H2,1-4H3,(H,16,17)
• InChI Key： CUKOERRSQCAPJK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=CC=C(C(N)C)C=C1Cl

Computed Properties

• Exact Mass: 270.1135055g/mol
• Monoisotopic Mass: 270.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.189±0.06 g/cm3(Predicted)
• Boiling Point: 325.0±37.0 °C(Predicted)
• pka: 12.80±0.70(Predicted)

Additional information on tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate

Introduction to tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate (CAS No. 2025538-51-4)

Tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate, identified by the Chemical Abstracts Service Number (CAS No.) 2025538-51-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the carbamate class, characterized by the presence of a carbamate functional group (-NHCOO-) attached to a phenyl ring, which is further substituted with a tert-butyl group and an N-4-(1-aminoethyl) moiety. The 2-chlorophenyl component introduces a halogenated aromatic ring, enhancing its potential reactivity and biological activity. Such structural features make it a valuable intermediate in the synthesis of more complex molecules, particularly in drug discovery and development.

The significance of this compound lies in its versatility as a building block in medicinal chemistry. The tert-butyl group provides steric hindrance, which can be strategically employed to modulate the pharmacokinetic properties of derived compounds, such as improving solubility or reducing metabolic degradation. The N-4-(1-aminoethyl) substituent introduces an amine-rich side chain, enabling further functionalization through condensation reactions or coupling processes. This flexibility is particularly useful in designing molecules with targeted biological activities, such as enzyme inhibition or receptor binding.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of halogenated aromatic compounds like 2-chlorophenylcarbamates in drug design. Studies indicate that the presence of chlorine atoms can enhance binding affinity to biological targets by increasing electronic polarity and hydrophobic interactions. For instance, derivatives of this class have shown promise in inhibiting certain proteases and kinases, which are critical targets in oncology and inflammatory diseases. The tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate structure exemplifies how strategic substitution can fine-tune molecular properties for optimal therapeutic efficacy.

In the context of modern drug development, synthetic methodologies play a pivotal role in accessing complex molecular architectures efficiently. The synthesis of tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate involves multi-step organic transformations, including nucleophilic substitution reactions, carbamate formation, and protective group strategies. Recent innovations in catalytic systems have enabled more sustainable and scalable production processes, reducing waste and improving yields. For example, transition-metal-catalyzed cross-coupling reactions have been employed to introduce the N-4-(1-aminoethyl) moiety with high precision.

The pharmacological profile of this compound has been explored through both in silico and in vitro studies. Computational modeling suggests that the interaction between the chlorophenyl ring and biological targets may involve π-stacking and hydrogen bonding networks, contributing to its binding affinity. Preliminary experimental data indicate that certain derivatives exhibit moderate inhibitory activity against specific enzymes linked to metabolic disorders. These findings underscore the importance of structural optimization to enhance potency while minimizing off-target effects.

From an industrial perspective, the demand for high-quality intermediates like tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate continues to grow alongside the expansion of pharmaceutical research programs. Manufacturers are increasingly focusing on green chemistry principles to develop environmentally friendly synthetic routes. This includes the use of biodegradable solvents, catalytic recycling systems, and energy-efficient reaction conditions. Such approaches not only reduce environmental impact but also align with regulatory requirements for sustainable manufacturing practices.

The role of this compound extends beyond academic research into applied pharmaceutical applications. Companies specializing in custom synthesis are offering tailored solutions for researchers needing specific derivatives for preclinical studies or clinical trials. The ability to modify key structural elements while maintaining core functionality allows for rapid screening of novel drug candidates. This adaptability is crucial in today’s fast-paced drug discovery landscape, where time-to-market is a critical factor.

Future directions in the study of tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate may include exploring its potential as a prodrug or exploring new synthetic pathways inspired by recent advances in flow chemistry and photoredox catalysis. These technologies promise to further streamline complex syntheses while improving reproducibility and scalability. As our understanding of molecular interactions deepens, so too does the potential for this class of compounds to contribute to next-generation therapeutics.

In summary,tert-butyl N-4-(1-aminoethyl)-2-chlorophenylcarbamate (CAS No. 2025538-51-4) represents a significant asset in pharmaceutical chemistry due to its structural versatility and functional adaptability. Its role as an intermediate in drug development underscores the importance of specialized organic compounds in addressing complex diseases effectively. With ongoing research efforts focused on optimizing synthesis methods and exploring new biological applications, this compound is poised to remain at the forefront of medicinal chemistry innovation.